Cas no 66778-20-9 (Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-)
66778-20-9 structure
Product Name:Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
CAS No:66778-20-9
MF:C10H10N2O4S2
MW:286.327399730682
CID:395811
PubChem ID:12630358
Update Time:2025-04-19
Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
- 6-nitro-2-propan-2-ylsulfonyl-1,3-benzothiazole
- 66778-20-9
- 6-Nitro-2-(propane-2-sulfonyl)-1,3-benzothiazole
- DTXSID50504962
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- Inchi: 1S/C10H10N2O4S2/c1-6(2)18(15,16)10-11-8-4-3-7(12(13)14)5-9(8)17-10/h3-6H,1-2H3
- InChI Key: GODIQEJZQYJWGT-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(C(C)C)(=O)=O
Computed Properties
- Exact Mass: 286.0083
- Monoisotopic Mass: 286.00819915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 90.17
Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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